Cas no 1396862-80-8 (N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]cyclopropanesulfonamide)

• Product Name: N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]cyclopropanesulfonamide
• CAS No: 1396862-80-8
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 5473931
• Update Time: 2025-05-20

N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-methyl-4-oxophthalazin-1-yl)methyl]cyclopropanesulfonamide
• N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]cyclopropanesulfonamide

• Inchi： 1S/C13H15N3O3S/c1-16-13(17)11-5-3-2-4-10(11)12(15-16)8-14-20(18,19)9-6-7-9/h2-5,9,14H,6-8H2,1H3
• InChI Key： BMFBIHIDMHFYPZ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C3=C(C=CC=C3)C(=O)N(C)N=2)(=O)=O)CC1

Additional information on N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]cyclopropanesulfonamide

N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]cyclopropanesulfonamide: A Comprehensive Overview

N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]cyclopropanesulfonamide, identified by the CAS number 1396862-80-8, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities and chemical properties. The structure of this compound is characterized by a cyclopropane ring attached to a sulfonamide group, which is further linked to a phthalazine derivative. The phthalazine moiety itself is substituted with a methyl group and an oxo group, contributing to the compound's unique electronic and steric properties.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The cyclopropane ring in this compound is known to introduce strain and rigidity into the molecule, which can enhance its binding affinity to target proteins. This property makes it a promising candidate for designing bioactive molecules with improved pharmacokinetic profiles. Additionally, the phthalazine core is a well-known heterocyclic structure that exhibits significant antioxidant and anti-inflammatory activities, further underscoring the potential of this compound in therapeutic applications.

The synthesis of N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]cyclopropanesulfonamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to construct the phthalazine ring and attach the sulfonamide group. The optimization of reaction conditions has been a focal point in recent studies, with efforts directed toward improving yield and purity while minimizing side reactions.

In terms of physical properties, this compound exhibits a melting point of approximately 250°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile suggests that it may require specific formulation techniques for use in pharmaceutical applications. Spectroscopic analyses, including IR and NMR, have confirmed the structural integrity of the compound, providing valuable insights into its bonding patterns and molecular interactions.

The biological evaluation of N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-y)methyl]cyclopropanesulfonamide has revealed its potential as an anti-cancer agent. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cell proliferation and apoptosis regulation. Furthermore, this compound has shown selectivity toward cancer cells over normal cells, indicating its potential as a targeted therapy with reduced side effects.

From an environmental perspective, the degradation pathways of this compound have been investigated under simulated environmental conditions. Results indicate that it undergoes hydrolysis under alkaline conditions, suggesting that proper waste management practices are essential to mitigate its environmental impact.

In conclusion, N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]cyclopropanesulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activity profiles, positions it as a valuable tool for future research and development in drug discovery.